6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(4-chloro-3-methoxycarbonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H11ClN2O4/c1-21-14(20)9-6-7(2-4-10(9)15)8-3-5-11(16)17-12(8)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: PRMOBRCFQQWMEX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(N=C(C=C2)N)C(=O)O)Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% (6-AChMP) is an organic compound belonging to the picolinic acid family. It is a white crystalline solid with a melting point of 193-195°C and a boiling point of 439-441°C. 6-AChMP is a versatile compound that has a variety of applications in scientific research and laboratory experiments, including synthesis, biochemical and physiological effects, and mechanism of action.

Mechanism of Action

6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% acts as a catalyst in the synthesis of compounds. It acts as a nucleophile, which enables it to react with electrophilic compounds to form new bonds. It also acts as a proton shuttle, which enables it to transfer protons between molecules. This allows for the formation of new bonds and the rearrangement of existing bonds.
Biochemical and Physiological Effects
6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme adenylate cyclase, which is involved in the regulation of various cellular processes. It has also been found to have a stimulatory effect on the enzyme phospholipase A2, which is involved in the breakdown of phospholipids. In addition, 6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% has been found to have an inhibitory effect on the enzyme tyrosine hydroxylase, which is involved in the production of neurotransmitters.

Advantages and Limitations for Lab Experiments

6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of syntheses, including peptides, polymers, and pharmaceuticals. It is also cost-effective and easy to synthesize. However, 6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% also has some limitations. It has a low solubility in water, which can make it difficult to use in certain experiments. In addition, it has a low melting point, which can make it difficult to store and handle.

Future Directions

In the future, 6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% could be used in the synthesis of more complex compounds, such as peptides, polymers, and pharmaceuticals. It could also be used in the development of new drugs and drug delivery systems. In addition, 6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% could be used in the study of biochemical and physiological processes, such as enzyme regulation and neurotransmitter production. Finally, 6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% could be used in the development of new materials, such as bio-inspired materials and nanomaterials.

Synthesis Methods

6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% can be synthesized from 4-chloro-3-methoxycarbonylphenylacetamide and dicyclohexylcarbodiimide, followed by a reaction with 6-amino-3-picoline. This method is known as the Ueno-Kawakami method. The reaction is carried out in dichloromethane at room temperature, and the product is purified by column chromatography.

Scientific Research Applications

6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as chiral amines, peptides, and other pharmaceuticals. It has also been used in the synthesis of polymers, such as polyurethanes and polyesters. In addition, 6-Amino-3-(4-chloro-3-methoxycarbonylphenyl)picolinic acid, 95% has been used in the synthesis of polysaccharides, such as cellulose and chitosan.